Methyl 4-({2-tert-butyl-6-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenoxy}methyl)benzoate

• Molecular Formula: C24H24N2O6
• Molecular Weight: 436.5 g/mol
• IUPAC Name: methyl 4-[[2-tert-butyl-6-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenoxy]methyl]benzoate
• InChI: InChI=1S/C24H24N2O6/c1-24(2,3)18-7-5-6-16(12-17-20(27)25-23(30)26-21(17)28)19(18)32-13-14-8-10-15(11-9-14)22(29)31-4/h5-12H,13H2,1-4H3,(H2,25,26,27,28,30)
• InChI Key: RQXLSSXTVWDFRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC(=C1OCC2=CC=C(C=C2)C(=O)OC)C=C3C(=O)NC(=O)NC3=O

Description

Methyl 4-({2-tert-butyl-6-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenoxy}methyl)benzoate is a complex organic compound with a unique structure that includes a benzoate ester, a tert-butyl group, and a diazinan ring

Preparation Methods

The synthesis of Methyl 4-({2-tert-butyl-6-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenoxy}methyl)benzoate typically involves multiple steps, including the formation of the benzoate ester and the introduction of the tert-butyl and diazinan groups. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired product. Industrial production methods may involve large-scale reactions with optimized conditions to maximize yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Methyl 4-({2-tert-butyl-6-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenoxy}methyl)benzoate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential therapeutic effects and mechanisms of action in treating certain diseases.

Industry: The compound can be used in the production of specialty chemicals, pharmaceuticals, and other industrial products.

Mechanism of Action

The mechanism by which Methyl 4-({2-tert-butyl-6-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenoxy}methyl)benzoate exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the activity of enzymes, receptors, or other proteins, ultimately affecting cellular processes and functions.

Comparison with Similar Compounds

Similar compounds to Methyl 4-({2-tert-butyl-6-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenoxy}methyl)benzoate include:

2,4-Di-tert-butylphenol: A compound with similar tert-butyl groups but different overall structure and properties.

Methyl tert-butyl ether: Another compound with a tert-butyl group, used primarily as a fuel additive.

Methyl 4-tert-butylbenzoate: A related ester with similar structural features.